2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H23N5O3S/c1-28-15-9-7-14(8-10-15)22-17(26)13-25-20(27)24-12-11-21-19(18(24)23-25)29-16-5-3-2-4-6-16/h7-12,16H,2-6,13H2,1H3,(H,22,26)
• InChI Key: ZAIWRQUURAZUTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4CCCCC4
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound and similar structures involves a variety of synthetic routes. One common method involves cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles. Other methods involve the reaction of specific precursors in the presence of a catalyst.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. This forms a hybrid nucleus known as triazolothiadiazine, which is essential due to its wide range of applications as synthetic intermediates and promising pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can involve multiple steps. For example, one reaction involves the use of two equivalents of a specific compound in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research into the synthesis and biological activities of heterocyclic compounds, including those structurally related to 2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(4-methoxyphenyl)acetamide, demonstrates significant scientific interest due to their potential applications. Heterocycles incorporating thiadiazole, triazolo, and pyrazine moieties have been synthesized and assessed for various biological activities. For example, compounds with a thiadiazole moiety have shown insecticidal activity against Spodoptera littoralis, indicating potential applications in agricultural pest management (Fadda et al., 2017). Furthermore, triazolo[4,3-a]pyrazine derivatives have been explored for their renin inhibitory activity, suggesting their use in hypertension management (Roberts et al., 1990). These studies highlight the versatility of such compounds in developing new therapeutic agents and agrochemical products.

Anticancer and Antimicrobial Potential

The synthesis of new analogs of triazolo and pyrazine derivatives has been a focus of research due to their promising anticancer and antimicrobial activities. For instance, compounds based on triazolo[3,4-a]phthalazines have been evaluated for their activity against cancer cell lines, showing potential as anticancer agents (Kumar et al., 2019). Additionally, triazolo and pyrazine derivatives have been synthesized and tested for antimicrobial activities, further underscoring their potential in addressing infectious diseases (Hassan, 2013).

Novel Synthesis Approaches and Chemical Transformations

Research into novel synthesis approaches and chemical transformations of triazolo and pyrazine derivatives, including those related to the specified compound, reveals the complexity and innovation in heterocyclic chemistry. Studies have demonstrated various synthesis pathways, offering insights into the structural and functional diversity achievable with these heterocyclic frameworks (Ibrahim et al., 2011). Such research not only expands the chemical repertoire available for drug discovery and development but also enhances understanding of the chemical properties and reactivity of these compounds.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in medicinal chemistry, such as its use in the treatment of various diseases. Additionally, more research could be conducted to better understand its mechanism of action and to optimize its synthesis process.